molecular formula C6H8LiO7+ B10769009 lithium;2-hydroxypropane-1,2,3-tricarboxylic acid

lithium;2-hydroxypropane-1,2,3-tricarboxylic acid

Cat. No.: B10769009
M. Wt: 199.1 g/mol
InChI Key: WNCZOFYWLAPNSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium;2-hydroxypropane-1,2,3-tricarboxylic acid, commonly known as lithium citrate, is a chemical compound that combines lithium with citric acid. Citric acid is a tricarboxylic acid, which means it contains three carboxyl functional groups (−COOH). This compound is often used in various scientific and industrial applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium citrate can be synthesized by reacting lithium carbonate or lithium hydroxide with citric acid. The reaction typically occurs in an aqueous solution, where lithium carbonate or lithium hydroxide is dissolved in water and then citric acid is added gradually. The reaction is exothermic and produces lithium citrate and water as by-products. The reaction can be represented as follows:

Li2CO3+2C6H8O72LiC6H5O7+H2O+CO2\text{Li}_2\text{CO}_3 + 2\text{C}_6\text{H}_8\text{O}_7 \rightarrow 2\text{LiC}_6\text{H}_5\text{O}_7 + \text{H}_2\text{O} + \text{CO}_2 Li2​CO3​+2C6​H8​O7​→2LiC6​H5​O7​+H2​O+CO2​

Industrial Production Methods

In industrial settings, lithium citrate is produced using similar methods but on a larger scale. The process involves the controlled addition of citric acid to a lithium carbonate or lithium hydroxide solution, followed by crystallization and purification steps to obtain high-purity lithium citrate .

Chemical Reactions Analysis

Types of Reactions

Lithium citrate undergoes various chemical reactions, including:

    Oxidation: Lithium citrate can be oxidized under specific conditions, leading to the formation of different oxidation products.

    Reduction: It can also undergo reduction reactions, although these are less common.

    Substitution: Lithium citrate can participate in substitution reactions where one or more of its functional groups are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in reactions with lithium citrate include strong acids and bases, oxidizing agents, and reducing agents. The conditions for these reactions vary depending on the desired outcome but often involve controlled temperatures and pH levels.

Major Products Formed

The major products formed from reactions involving lithium citrate depend on the specific reaction conditions. For example, oxidation reactions may produce various oxidized forms of citric acid, while substitution reactions can yield a wide range of substituted citric acid derivatives .

Scientific Research Applications

Lithium citrate has numerous applications in scientific research, including:

Mechanism of Action

The mechanism by which lithium citrate exerts its effects involves several molecular targets and pathways. In biological systems, lithium ions can influence neurotransmitter release, signal transduction pathways, and gene expression. Lithium citrate is known to modulate the activity of enzymes such as glycogen synthase kinase-3 (GSK-3) and inositol monophosphatase, which play crucial roles in cellular signaling and metabolism .

Comparison with Similar Compounds

Similar Compounds

    Sodium citrate: Similar to lithium citrate but contains sodium instead of lithium. It is commonly used as a buffering agent and food additive.

    Potassium citrate: Contains potassium and is used to treat kidney stones and urinary tract infections.

    Calcium citrate: Contains calcium and is used as a dietary supplement for calcium.

Uniqueness

Lithium citrate is unique among these compounds due to its specific pharmacological effects, particularly its use in the treatment of psychiatric disorders. The presence of lithium ions imparts distinct biological activities that are not observed with other citrate salts .

Properties

Molecular Formula

C6H8LiO7+

Molecular Weight

199.1 g/mol

IUPAC Name

lithium;2-hydroxypropane-1,2,3-tricarboxylic acid

InChI

InChI=1S/C6H8O7.Li/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+1

InChI Key

WNCZOFYWLAPNSS-UHFFFAOYSA-N

Canonical SMILES

[Li+].C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.